Cas no 23799-83-9 (Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1))
23799-83-9 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
CAS No:23799-83-9
MF:C11H13Cl2NS
MW:262.198619604111
CID:272378
PubChem ID:211995
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
- 23799-83-9
- Benzo(b)thiophene-3-ethylamine, 5-chloro-N-methyl-, hydrochloride
- 2-(5-Chloro-1-benzothiophen-3-yl)-N-methylethan-1-amine--hydrogen chloride (1/1)
- 5-Chloro-N-methylbenzo(b)thiophene-3-ethylamine hydrochloride
- DTXSID40946599
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- Inchi: 1S/C11H12ClNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
- InChI Key: YTCSHTNTWGMINF-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCNC.Cl
Computed Properties
- Exact Mass: 261.01479
- Monoisotopic Mass: 261.014576
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.3
Experimental Properties
- Boiling Point: 346°C at 760 mmHg
- Flash Point: 163.1°C
- PSA: 12.03
Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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